N-methyl-4-(2-methylpropyl)benzenesulfonamide

• IUPAC Name: N-methyl-4-(2-methylpropyl)benzenesulfonamide
• InChI: InChI=1S/C11H17NO2S/c1-9(2)8-10-4-6-11(7-5-10)15(13,14)12-3/h4-7,9,12H,8H2,1-3H3
• InChI Key: YEYBNUFJLYSBPZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)S(=O)(=O)NC
• Molecular Formula: C11H17NO2S
• Molecular Weight: 227.33 g/mol

Description

N-methyl-4-(2-methylpropyl)benzenesulfonamide, also known as Mecamylamine, is a synthetic compound that has been extensively researched for its pharmacological properties. It is a non-competitive antagonist of nicotinic acetylcholine receptors (nAChRs) that has been used in various scientific studies to investigate the role of nAChRs in different physiological processes.

Mechanism of Action

N-methyl-4-(2-methylpropyl)benzenesulfonamide binds to nAChRs in a non-competitive manner, preventing the binding of acetylcholine and other agonists. This results in the inhibition of the ion channel function of nAChRs, leading to a decrease in the release of neurotransmitters such as dopamine, norepinephrine, and serotonin. This mechanism of action is responsible for the effects of N-methyl-4-(2-methylpropyl)benzenesulfonamide on various physiological processes.
Biochemical and Physiological Effects
N-methyl-4-(2-methylpropyl)benzenesulfonamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the release of dopamine in the brain, which is involved in reward, motivation, and addiction. It also inhibits the release of norepinephrine, which is involved in the regulation of blood pressure and heart rate. Additionally, N-methyl-4-(2-methylpropyl)benzenesulfonamide has been shown to inhibit the release of serotonin, which is involved in the regulation of mood, appetite, and sleep.

Advantages and Limitations for Lab Experiments

N-methyl-4-(2-methylpropyl)benzenesulfonamide has several advantages for lab experiments. It is a potent and selective nAChR antagonist that can be used to study the role of nAChRs in various physiological processes. It is also relatively stable and easy to handle, making it a useful tool for researchers. However, N-methyl-4-(2-methylpropyl)benzenesulfonamide has some limitations for lab experiments. It has a short half-life and can be rapidly metabolized, making it difficult to maintain a stable concentration in vivo. Additionally, it can have off-target effects on other receptors, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on N-methyl-4-(2-methylpropyl)benzenesulfonamide. One area of interest is the role of nAChRs in addiction and substance abuse. N-methyl-4-(2-methylpropyl)benzenesulfonamide has been shown to be effective in reducing nicotine dependence, and further research could investigate its potential for other substances of abuse. Another area of interest is the role of nAChRs in psychiatric disorders such as depression and anxiety. N-methyl-4-(2-methylpropyl)benzenesulfonamide has been shown to have antidepressant and anxiolytic effects, and further research could investigate its potential as a treatment for these disorders. Additionally, further research could investigate the potential of N-methyl-4-(2-methylpropyl)benzenesulfonamide for the treatment of other conditions such as hypertension and chronic pain.
Conclusion
In conclusion, N-methyl-4-(2-methylpropyl)benzenesulfonamide is a synthetic compound that has been extensively researched for its pharmacological properties. It is a non-competitive antagonist of nAChRs that has been used in various scientific studies to investigate the role of nAChRs in different physiological processes. N-methyl-4-(2-methylpropyl)benzenesulfonamide has several advantages for lab experiments, but also has some limitations. There are several future directions for the research on N-methyl-4-(2-methylpropyl)benzenesulfonamide, including its potential for the treatment of addiction, psychiatric disorders, and other conditions.

Synthesis Methods

The synthesis of N-methyl-4-(2-methylpropyl)benzenesulfonamide involves the reaction of 4-chlorobenzenesulfonamide with 2-methylbutylmagnesium bromide, followed by N-methylation of the resulting product with methyl iodide. The final product is obtained through purification and crystallization.

Scientific Research Applications

N-methyl-4-(2-methylpropyl)benzenesulfonamide has been widely used in scientific research to study the role of nAChRs in various physiological processes. It has been shown to inhibit the effects of nicotine on nAChRs, making it a useful tool for investigating the effects of nicotine on the brain and other organs. N-methyl-4-(2-methylpropyl)benzenesulfonamide has also been used to study the role of nAChRs in addiction, depression, anxiety, and other psychiatric disorders.